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Compound of Interest

Compound Name: Endothal-disodium

Cat. No.: B3426602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological effects of Endothal-
disodium across various species. The data presented is intended to inform risk assessment,

guide future research, and support drug development professionals in understanding the

compound's toxicokinetic and toxicodynamic properties. All quantitative data is summarized for

ease of comparison, and detailed experimental protocols are provided for key cited studies.

Data Presentation: Comparative Toxicity of
Endothal-disodium
The acute toxicity of Endothal-disodium varies significantly across different species and

routes of exposure. The following table summarizes the available median lethal dose (LD50)

and lethal concentration (LC50) data.
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Species
Route of
Exposure

LD50/LC50 Salt Form Reference

Rat Oral 51 mg/kg Disodium [1]

Rat Oral 182-197 mg/kg Sodium [2][3]

Rat Oral 38 mg/kg Technical Acid [1]

Rat Dermal 750 mg/kg Disodium [1]

Guinea Pig Oral 250 mg/kg Disodium [1]

Rabbit Dermal 100 mg/kg Disodium [1]

Dog Oral
NOAEL: 2

mg/kg/day
Disodium [4]

Mallard Duck Oral 344 mg/kg Dipotassium [2]

Bobwhite Quail Dietary >5000 ppm Dipotassium [2]

Rainbow Trout Aquatic
230-450 ppm

(96-hr)
Dipotassium [2]

Bluegill Aquatic
343-450 ppm

(96-hr)
Dipotassium [2]

Channel Catfish Aquatic
>150 ppm (96-

hr)
Dipotassium [2]

Mysid Shrimp Aquatic 0.19-2.0 ppm Monoamine Salt [2]

Water Flea Aquatic 0.19-2.0 ppm Monoamine Salt [2]

NOAEL: No-Observed-Adverse-Effect Level

Experimental Protocols
The toxicological data presented in this guide are primarily derived from studies following

standardized guidelines for chemical safety testing, such as those established by the

Organisation for Economic Co-operation and Development (OECD).
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Acute Oral Toxicity Testing (Based on OECD Guidelines
420, 423, 425)
Acute oral toxicity studies are conducted to determine the adverse effects that occur within a

short time of oral administration of a single dose of a substance.

Animal Selection: Healthy, young adult rodents (typically rats) are used.[5] Animals are

acclimatized to laboratory conditions before the study.

Housing and Feeding: Animals are housed in individual cages with controlled temperature

and humidity.[6] Standard laboratory diet and drinking water are provided ad libitum.

Dose Administration: The test substance, Endothal-disodium, is administered by gavage in

a suitable vehicle. The volume administered is based on the animal's body weight.

Dose Levels: A range of dose levels is used to determine the dose-response relationship.

The specific procedure can vary:

Fixed Dose Procedure (OECD 420): Uses a small number of animals to identify a dose

causing evident toxicity but no mortality.

Acute Toxic Class Method (OECD 423): A stepwise procedure where the outcome of

dosing at a particular level determines the next step.[2][7]

Up-and-Down Procedure (OECD 425): A sequential dosing method where the dose for

each subsequent animal is adjusted up or down depending on the outcome for the

previous animal.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Pathology: At the end of the observation period, all animals are subjected to a gross

necropsy.

Acute Dermal Toxicity Testing (Based on OECD
Guideline 402)
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Acute dermal toxicity studies assess the adverse effects resulting from a single, 24-hour dermal

application of a substance.

Animal Selection: Young adult rats, rabbits, or guinea pigs with healthy, intact skin are used.

[8]

Preparation of Skin: Approximately 24 hours before the test, the fur is clipped from the dorsal

area of the trunk of the animals.[9]

Application of Test Substance: The test substance is applied uniformly over an area that is

approximately 10% of the total body surface area.[6] The area is then covered with a porous

gauze dressing.

Exposure Duration: The exposure period is 24 hours.

Observations: Similar to oral toxicity studies, animals are observed for signs of toxicity and

mortality for 14 days. Skin irritation at the site of application is also evaluated.

Pathology: A gross necropsy is performed on all animals at the end of the study.

Mandatory Visualization
Signaling Pathway of Endothal-disodium
Endothal-disodium's primary mechanism of action involves the inhibition of protein

phosphatases, specifically Protein Phosphatase 1 (PP1) and Protein Phosphatase 2A (PP2A).

[3][4][10] This inhibition leads to a cascade of downstream effects, ultimately resulting in

cellular dysfunction and toxicity.

Caption: Inhibition of PP1 and PP2A by Endothal-disodium.

Experimental Workflow for In Vivo Acute Toxicity Study
The following diagram illustrates a generalized workflow for conducting an in vivo acute toxicity

study, from initial planning to final data analysis.

Caption: General workflow for an in vivo acute toxicity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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